Cas no 4443-26-9 (6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid)

• Product Name: 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid
• CAS No: 4443-26-9
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD00233499
• CID: 331561
• PubChem ID: 78185
• Update Time: 2025-11-01

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-hexanoicacid, 1,3-dihydro-1,3-dioxo-
• 6-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-hexanoic
• 6-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)-hexanoic acid
• 6-(1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-HEXANOIC ACID
• 6-(1,3-dioxoisoindol-2-yl)hexanoic acid
• 2h-isoindole-2-hexanoic acid,1,3-dihydro-1,3-dioxo
• 6-phthalimidocaproic acid
• 6-phthalimidohexanoic acid
• Phthalimidocapronic acid
• phthalimidohexanoic acid
• 2-Isoindolinehexanoicacid, 1,3-dioxo- (6CI,7CI,8CI)
• 6-(1,3-Dioxo-1,3-dihydroisoindol-2-yl)hexanoicAcid
• e-Phthalimidocaproic acid
• w-Phthalimidocaproic acid
• 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid
• 6-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid #
• MFCD00233499
• .EPSILON.-PHTHALIMIDOCAPROIC ACID
• NS00009288
• 940CG562FX
• EINECS 224-675-8
• SY080650
• Hexanoic acid, 6-(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)-
• DTXSID40196173
• EC 224-675-8
• 4443-26-9
• A826576
• 6-(1,3-dioxoisoindolin-2-yl)hexanoic acid
• EN300-177293
• CBDivE_006378
• 1,3-Dihydro-1,3-dioxo-2H-isoindole-2-hexanoic acid
• HY-W028210
• CCG-15489
• CHEMBL79256
• CS-0072234
• 6-(1,3-Dioxo-1,3-dihydro-2H-isoindol-2-yl)hexanoic acid
• n-(5-carboxypentyl)phthalimide
• LS-05178
• .OMEGA.-PHTHALIMIDOCAPROIC ACID
• SB64130
• FT-0684289
• 6-(1,3-DIOXO-1,3-DIHYDROISOINDOL-2-YL)HEXANOIC ACID
• F0266-0030
• O-Phthalimide-C5-acid
• UNII-940CG562FX
• 6-(1,3-Dioxo-1,3-dihydro-isoindol-2-yl)-hexan oic acid
• 2H-Isoindole-2-hexanoic acid, 1,3-dihydro-1,3-dioxo-
• BB 0244833
• D95093
• AKOS000109293
• SCHEMBL133529
• 6-phthalimido hexanoic acid
• Z56755901
• DTXCID50118664
• OMEGA-PHTHALIMIDOCAPROIC ACID
• EPSILON-PHTHALIMIDOCAPROIC ACID
• STK247055
• 6-(1,3-DIOXO-1,3-DIHYDRO-ISOINDOL-2-YL)-HEXANOICACID
• DB-350098
• ALBB-016568
• AF-962/00508047
• BBL038034

• MDL： MFCD00233499
• Inchi： 1S/C14H15NO4/c16-12(17)8-2-1-5-9-15-13(18)10-6-3-4-7-11(10)14(15)19/h3-4,6-7H,1-2,5,8-9H2,(H,16,17)
• InChI Key： QJDSLDWVMCWWCO-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 261.10000
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 74.7Ų

Experimental Properties

• PSA: 74.68000
• LogP: 1.86550

6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid

6-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic Acid (CAS No. 4443-26-9): A Comprehensive Overview

6-(1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid, also known by its CAS registry number 4443-26-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a hexanoic acid moiety with a 1,3-dioxo isoindole ring system. The isoindole moiety is a bicyclic structure that contributes to the compound's stability and bioactivity, making it a valuable molecule for various applications in drug discovery and material science.

The synthesis of 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid involves a series of well-established organic reactions, including nucleophilic substitutions, cyclizations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the isoindole ring system under mild conditions.

One of the most promising applications of CAS No. 4443-26-9 lies in its potential as a pharmacological agent. Studies have shown that this compound exhibits significant bioactivity in vitro, particularly in models related to inflammation and oxidative stress. For example, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid can inhibit the activity of certain enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In addition to its pharmacological applications, CAS No. 4443-26-9 has also been investigated for its role in material science. The compound's ability to form stable crystalline structures makes it a candidate for use in the development of novel materials with tailored mechanical and optical properties. Recent research has focused on incorporating this compound into polymer matrices to enhance their thermal stability and mechanical strength.

The structural versatility of 6-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)hexanoic acid also lends itself to applications in agrochemicals and industrial catalysts. Its ability to act as a chiral auxiliary in asymmetric synthesis has been explored by several research groups, with promising results reported in high-yielding enantioselective reactions.

From an environmental standpoint, the synthesis and application of CAS No. 4443